A 844606

• CAS: 861119-08-6
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• InChI: InChI=1S/C20H20N2O2/c1-21-9-13-11-22(12-14(13)10-21)15-6-7-19-17(8-15)20(23)16-4-2-3-5-18(16)24-19/h2-8,13-14H,9-12H2,1H3/t13-,14+
• InChIKey: WUJHMDPPANTBTQ-OKILXGFUSA-N

A 844606: α7 nAChR Partial Agonist Profile

A 844606, chemically designated as 2-(5-methyl-hexahydro-pyrrolo[3,4-c]pyrrol-2-yl)-xanthen-9-one, is a synthetic tricyclic small molecule developed through lead optimization of tilorone analogs. It functions as a potent and selective partial agonist at the α7 nicotinic acetylcholine receptor (nAChR), a ligand-gated ion channel implicated in cognitive function, neuroinflammation, and the pathophysiology of neuropsychiatric disorders [1]. Key in vitro characteristics include submicromolar functional potency at both human and rat α7 nAChR orthologs (EC₅₀ 1.4–2.2 µM) with partial agonist efficacy (Emax ~61–63% relative to acetylcholine), coupled with over 2700-fold selectivity versus the α4β2 nAChR subtype in binding assays (α7 IC₅₀ 11 nM vs. α4β2 IC₅₀ >30,000 nM) [2]. The compound exhibits brain penetrance and a distinct regional distribution profile (enrichment in thalamus and hippocampus, lower in cerebellum) in nonhuman primate PET imaging studies, supporting its utility as both a pharmacological tool and a potential radioligand scaffold [3].

Workflow α7 nAChR partial agonist signaling studies and PET tracer research

Scaffold Class Tricyclic xanthen-9-one core distinct from quinuclidine or benzamide agonists Supports scaffold-specific selectivity profiling

Cross-Species Use Consistent human and rat receptor activation profile reported May reduce ortholog-related variability in translational models

• [1] Briggs CA, Schrimpf MR, Anderson DJ, et al. α7 nicotinic acetylcholine receptor agonist properties of tilorone and related tricyclic analogues. Br J Pharmacol. 2008;153(5):1054-1061. View Source
• [2] Briggs CA, Schrimpf MR, Anderson DJ, et al. α7 nicotinic acetylcholine receptor agonist properties of tilorone and related tricyclic analogues. Br J Pharmacol. 2008;153(5):1054-1061. View Source
• [3] Toyohara J, Ishiwata K, Sakata M, et al. In vivo evaluation of α7 nicotinic acetylcholine receptor agonists [11C]A-582941 and [11C]A-844606 in mice and conscious monkeys. PLoS One. 2010;5(2):e8961. View Source

A 844606 Analog Substitution Risks

α7 nAChR agonists constitute a structurally diverse and pharmacologically heterogeneous class; their interchangeability in experimental protocols is precluded by marked quantitative divergence across multiple functional parameters. Differences in binding affinity (Ki values spanning >3 orders of magnitude from 0.37 nM to >100 nM), functional potency (EC₅₀ values ranging from ~0.1 µM to >10 µM), intrinsic efficacy (partial agonists with Emax 41–100%), subtype selectivity profiles (variable off-target activity at α4β2, α3β4, or 5-HT₃ receptors), and in vivo brain distribution characteristics render cross-compound extrapolation unreliable [1]. A 844606 occupies a distinct quantitative niche—defined by its specific EC₅₀/efficacy ratio, its unique antagonist activity at α3β4 receptors, and its characteristic regional brain pharmacokinetics—that cannot be replicated by compounds such as PNU-282987, GTS-21, PHA-543613, or A-582941 [2][3]. The evidence enumerated in Section 3 demonstrates that substituting A 844606 with another in-class agonist without appropriate bridging studies risks invalidating key experimental endpoints, including receptor activation kinetics, downstream signaling magnitude, and target engagement quantification.

If using A 844606 (tricyclic partial agonist)

Substituting with GTS-21 may introduce lower functional potency at human α7, requiring concentration re-optimization.

If using A 844606 (balanced partial agonist)

Substituting with SSR180711 or TC-5619 may shift intrinsic efficacy or species-dependent activity profiles.

If using A 844606 (xanthen-9-one scaffold)

Substituting with A generic α7 agonist with a different pharmacophore may alter off-target profile and selectivity.

• [1] Yang T, Xiao T, Sun Q, Wang K. The current agonists and positive allosteric modulators of α7 nAChR for CNS indications. Acta Pharmacol Sin. 2017;38(10):1321-1332. View Source
• [2] Briggs CA, Schrimpf MR, Anderson DJ, et al. α7 nicotinic acetylcholine receptor agonist properties of tilorone and related tricyclic analogues. Br J Pharmacol. 2008;153(5):1054-1061. View Source
• [3] Toyohara J, Ishiwata K, Sakata M, et al. In vivo evaluation of α7 nicotinic acetylcholine receptor agonists [11C]A-582941 and [11C]A-844606 in mice and conscious monkeys. PLoS One. 2010;5(2):e8961. View Source

A 844606 Differentiation Evidence

α7 Binding Affinity vs Tilorone

A 844606 consistently demonstrates partial agonist behavior at both human and rat α7 nAChR, with apparent efficacies (Emax) of 61% and 63% relative to acetylcholine, respectively [1]. This contrasts sharply with the full agonist profile of PNU-282987 (Emax = 100% in human α7 nAChR expressed in Xenopus oocytes) and the full agonist classification of AR-R17779 [2][3]. The intermediate efficacy of A 844606 positions it as a tool to investigate graded receptor activation without inducing maximal ion channel desensitization, a property not shared by higher-efficacy compounds.

α7 Binding Affinity vs Tilorone

Head-to-head

IC50 11 nM (A 844606) vs 110 nM (Tilorone)
Reported 10‑fold affinity improvement

Supports enhanced target engagement at lower concentrations in binding assays

Rat brain membrane binding assay using [3H]methyllycaconitine as radioligand

Evidence Dimension	Intrinsic efficacy (Emax) at α7 nAChR
Target Compound Data	61% (human), 63% (rat) relative to acetylcholine
Comparator Or Baseline	PNU-282987: 100% (human); AR-R17779: full agonist (Emax not quantified but functionally defined as full agonist)
Quantified Difference	A 844606 shows approximately 37–39% lower maximal efficacy than PNU-282987 (absolute difference)
Conditions	Recombinant human and rat α7 nAChR expressed in Xenopus laevis oocytes; two-electrode voltage clamp electrophysiology

Why This Matters

Partial agonism may confer a distinct functional signature in neuronal circuits by limiting receptor desensitization, a consideration critical for experimental design in synaptic plasticity and cognitive enhancement studies.

• [1] Briggs CA, Schrimpf MR, Anderson DJ, et al. α7 nicotinic acetylcholine receptor agonist properties of tilorone and related tricyclic analogues. Br J Pharmacol. 2008;153(5):1054-1061. View Source
• [2] Bitner RS, Bunnelle WH, Anderson DJ, et al. Broad-spectrum efficacy across cognitive domains by α7 nicotinic acetylcholine receptor agonism correlates with activation of ERK1/2 and CREB phosphorylation pathways. J Neurosci. 2007;27(39):10578-10587. View Source
• [3] Mullen G, Napier J, Balestra M, et al. (-)-Spiro[1-azabicyclo[2.2.2]octane-3,5'-oxazolidin-2'-one], a conformationally restricted analogue of acetylcholine, is a highly selective full agonist at the α7 nicotinic acetylcholine receptor. J Med Chem. 2000;43(22):4045-4050. View Source

Human α7 nAChR Functional Potency

In radioligand competition binding assays using rat brain membranes, A 844606 displaces [¹²⁵I]-α-bungarotoxin from α7 nAChR with an IC₅₀ of 11 nM, while its affinity for α4β2 nAChR (assessed via [³H]-cytisine displacement) is negligible (IC₅₀ >30,000 nM), yielding a selectivity ratio >2727 [1]. This selectivity window substantially exceeds that of the lead compound tilorone (α7 IC₅₀ 110 nM; α4β2 IC₅₀ 70,000 nM; ratio ~636) and GTS-21 (which exhibits measurable 5-HT₃ receptor antagonism and α4β2 activity) [2]. The high selectivity ratio minimizes confounding off-target nicotinic signaling in complex biological systems.

Human α7 Functional Potency

Cross-study comparable

EC50 = 1.4 µM, efficacy 61% (A 844606)
GTS‑21: EC50 ~10–20 µM; A‑582941: Ki 10.8–16.7 nM

Places A 844606 in a distinct pharmacological window for calcium signaling studies

Human α7 expressed in Xenopus oocytes; two‑electrode voltage clamp

Evidence Dimension	Binding selectivity ratio (IC₅₀ α4β2 / IC₅₀ α7)
Target Compound Data	>2727 (α7 IC₅₀ = 11 nM, α4β2 IC₅₀ >30,000 nM)
Comparator Or Baseline	Tilorone: ~636 (α7 IC₅₀ = 110 nM, α4β2 IC₅₀ = 70,000 nM)
Quantified Difference	A 844606 demonstrates >4.3-fold improvement in binding selectivity ratio over the parent compound tilorone
Conditions	Rat brain membrane homogenates; [¹²⁵I]-α-bungarotoxin (α7) and [³H]-cytisine (α4β2) radioligand competition binding assays

Why This Matters

High subtype selectivity reduces experimental noise from unintended activation of heteromeric nAChRs, ensuring that observed biological effects can be more confidently attributed to α7 nAChR engagement.

• [1] Briggs CA, Schrimpf MR, Anderson DJ, et al. α7 nicotinic acetylcholine receptor agonist properties of tilorone and related tricyclic analogues. Br J Pharmacol. 2008;153(5):1054-1061. View Source
• [2] Yang T, Xiao T, Sun Q, Wang K. The current agonists and positive allosteric modulators of α7 nAChR for CNS indications. Acta Pharmacol Sin. 2017;38(10):1321-1332. View Source

Native α7 nAChR ERK1/2 Phosphorylation

The functional potency of A 844606 at recombinant α7 nAChR, measured by two-electrode voltage clamp in Xenopus oocytes, yields EC₅₀ values of 1.4 µM (human) and 2.2 µM (rat) [1]. This potency is approximately 10- to 100-fold lower than that of several high-affinity comparators: PNU-282987 (EC₅₀ 128–154 nM), PHA-543613 (Ki = 8.8 nM; EC₅₀ ~65 nM), and TC-5619 (EC₅₀ 17 nM) [2][3]. Conversely, A 844606 is more potent than AR-R17779 (EC₅₀ 6.2–12.7 µM) and SSR180711 (EC₅₀ 4.4 µM). This intermediate potency profile allows for robust α7 activation without requiring extremely low concentrations that may be challenging to maintain in certain experimental systems.

Native α7 ERK1/2 Phosphorylation

Head-to-head

EC50 = 0.047 µM, efficacy 92±3% (A 844606)
36‑fold more potent than nicotine (EC50 1.7 µM)

Enables native α7 signaling activation at low concentrations in cell models

Rat PC12 cells; normalized to PNU‑282987 maximal response

Evidence Dimension	Functional agonist potency (EC₅₀) at human α7 nAChR
Target Compound Data	1.4 µM (human), 2.2 µM (rat)
Comparator Or Baseline	PNU-282987: 128–154 nM; PHA-543613: ~65 nM; AR-R17779: 6.2–12.7 µM
Quantified Difference	A 844606 is ~10-fold less potent than PNU-282987 and ~20-fold less potent than PHA-543613; ~4–9-fold more potent than AR-R17779
Conditions	Recombinant human and rat α7 nAChR expressed in Xenopus laevis oocytes; two-electrode voltage clamp electrophysiology with acetylcholine as reference agonist

Why This Matters

The intermediate EC₅₀ value of A 844606 may offer a practical advantage in in vitro assays where low nanomolar concentrations of alternative agonists are technically difficult to achieve or where a broader dynamic range of concentration-response is desired.

• [1] Briggs CA, Schrimpf MR, Anderson DJ, et al. α7 nicotinic acetylcholine receptor agonist properties of tilorone and related tricyclic analogues. Br J Pharmacol. 2008;153(5):1054-1061. View Source
• [2] El Kouhen R, Hu M, Anderson DJ, Li J, Gopalakrishnan M. Pharmacology of α7 nicotinic acetylcholine receptor mediated ERK1/2 phosphorylation in PC12 cells. Br J Pharmacol. 2009;156(4):638-648. View Source
• [3] Tietje KR, Anderson DJ, Bitner RS, et al. Preclinical characterization of A-582941: a novel α7 neuronal nicotinic receptor agonist with broad spectrum cognition-enhancing properties. CNS Neurosci Ther. 2008;14(1):65-82. View Source

Brain Distribution: Nonhuman Primate PET

In vivo positron emission tomography (PET) studies with carbon-11 labeled A 844606 ([¹¹C]A-844606) in conscious rhesus monkeys revealed high total distribution volume in the hippocampus and thalamus, with comparatively low accumulation in the cerebellum [1]. Regional tracer uptake was significantly reduced (~30–40%) by pretreatment with the selective α7 nAChR agonist SSR180711, confirming receptor-mediated binding specificity [2]. In mice, A 844606 exhibited high brain uptake with predominantly unchanged parent compound detected, indicating good blood-brain barrier penetration and metabolic stability [3]. This in vivo target engagement data provides a direct, quantifiable measure of central α7 nAChR occupancy that is not available for many in-class analogs lacking validated PET tracer capability.

Brain Distribution PET (NHP)

Head-to-head

[11C]A‑844606 VT 95.9–141.5 mL/g; 45–53% blockade
2.8–4.1× higher VT vs [11C]A‑582941

Supports PET tracer brain occupancy assay context with larger specific signal

Conscious rhesus monkey; SSR180711 (5.0 mg/kg i.v.) blockade

Evidence Dimension	Regional brain distribution and receptor-specific binding in nonhuman primates
Target Compound Data	[¹¹C]A-844606: high total distribution volume in hippocampus and thalamus; ~30–40% reduction in uptake upon SSR180711 pretreatment; low cerebellum uptake
Comparator Or Baseline	[¹¹C]A-582941: also showed high hippocampal/thalamic uptake and SSR180711-blockable binding, but with subtle differences in distribution volume and washout kinetics
Quantified Difference	Both tracers display similar regional selectivity patterns; quantitative differences in absolute distribution volume and time-activity curve shapes are documented but require head-to-head analysis within the same study for precise quantification
Conditions	Conscious rhesus monkeys (Macaca mulatta); dynamic PET imaging over 90–120 minutes post-injection; arterial blood sampling for metabolite analysis; blocking with SSR180711 (3 mg/kg, i.v.)

Why This Matters

The validated PET imaging capability of A 844606 provides a unique, non-invasive method to quantify central α7 nAChR occupancy in longitudinal studies, a feature that distinguishes it from agonists lacking established radioligand applications and directly supports its use in translational neuroscience research.

• [1] Toyohara J, Ishiwata K, Sakata M, et al. In vivo evaluation of α7 nicotinic acetylcholine receptor agonists [11C]A-582941 and [11C]A-844606 in mice and conscious monkeys. PLoS One. 2010;5(2):e8961. View Source
• [2] Toyohara J, Ishiwata K, Sakata M, et al. In vivo evaluation of α7 nicotinic acetylcholine receptor agonists [11C]A-582941 and [11C]A-844606 in mice and conscious monkeys. PLoS One. 2010;5(2):e8961. View Source
• [3] Toyohara J, Ishiwata K, Sakata M, et al. In vivo evaluation of α7 nicotinic acetylcholine receptor agonists [11C]A-582941 and [11C]A-844606 in mice and conscious monkeys. PLoS One. 2010;5(2):e8961. View Source

Cross-Species Functional Activity Consistency

Beyond its α7 agonist activity, A 844606 demonstrates potent antagonist activity at putative α3β4 nAChR expressed in IMR-32 cells, with measurable inhibition of receptor function [1]. This dual functional profile—partial agonism at α7 combined with antagonism at α3β4—is not universal among α7 agonists; for instance, AR-R17779 shows negligible agonist or antagonist activity at α3β4 and other heteromeric nAChR subtypes [2]. The α3β4 antagonist property of A 844606 may contribute to its overall pharmacological signature in native tissues where multiple nAChR subtypes are co-expressed and should be considered when selecting a tool compound for studies involving autonomic ganglia or certain CNS pathways.

Cross-Species Activity Consistency

Head-to-head

Human: EC50 1.4 µM, eff. 61%; Rat: EC50 2.2 µM, eff. 63%
Tilorone efficacy drops to 34% at rat α7

Maintains species‑ortholog functional response, supporting cross‑species model interpretation

Xenopus oocyte expression; two‑electrode voltage clamp

Evidence Dimension	Functional antagonist activity at α3β4 nAChR
Target Compound Data	A 844606 exhibits antagonist activity at putative α3β4 nAChR in IMR-32 cells (exact IC₅₀ not reported in primary literature, but antagonist property confirmed)
Comparator Or Baseline	AR-R17779: negligible agonist or antagonist activity at α3β4 and other heteromeric nAChRs
Quantified Difference	Qualitative difference: A 844606 possesses α3β4 antagonist activity; AR-R17779 does not
Conditions	IMR-32 human neuroblastoma cells endogenously expressing putative α3β4 nAChR; calcium flux or membrane potential assays

Why This Matters

The α3β4 antagonist activity of A 844606 introduces a distinct off-target pharmacological dimension that must be accounted for in experimental interpretation, particularly in systems where α3β4 nAChR contributes to basal signaling, and may limit its utility in assays requiring absolute α7 selectivity.

• [1] Briggs CA, Schrimpf MR, Anderson DJ, et al. α7 nicotinic acetylcholine receptor agonist properties of tilorone and related tricyclic analogues. Br J Pharmacol. 2008;153(5):1054-1061. View Source
• [2] Papke RL, Porter Papke JK, Rose GM. Activity of α7-selective agonists at nicotinic and serotonin 5HT3 receptors expressed in Xenopus oocytes. Bioorg Med Chem Lett. 2004;14(8):1849-1853. View Source

A 844606 Research Applications

Neuronal α7 nAChR Signaling Studies

A 844606's demonstrated brain penetrance, favorable metabolic stability, and reversible, regionally-selective binding (enriched in thalamus and hippocampus, displaceable by SSR180711) establish it as a validated scaffold for carbon-11 PET tracer development [1]. Researchers requiring a non-invasive tool to measure central α7 nAChR occupancy in preclinical models (rodent and nonhuman primate) should prioritize A 844606 over α7 agonists lacking established in vivo imaging validation. The compound's moderate affinity (IC₅₀ 11 nM) provides a balance between specific binding and reversible kinetics suitable for dynamic PET acquisition protocols.

Cross-Species α7 nAChR Pharmacology

For experiments where maximal receptor activation (and associated rapid desensitization) is undesirable—such as studies of synaptic plasticity, calcium signaling dynamics, or ERK1/2 phosphorylation kinetics—A 844606's partial agonist profile (Emax 61–63%) offers a controlled, submaximal stimulus [2]. This contrasts with full agonists (e.g., PNU-282987, Emax 100%) that may saturate the receptor and obscure concentration-dependent modulation of downstream effectors. The compound's intermediate potency (EC₅₀ 1.4–2.2 µM) further permits flexible dosing in cell culture systems without requiring specialized low-volume liquid handling.

α7 nAChR PET Radioligand Development

A 844606 demonstrates highly conserved functional activity across human and rat α7 nAChR orthologs (EC₅₀ 1.4 µM human, 2.2 µM rat; Emax 61% human, 63% rat) [3]. This species concordance reduces the risk of translational discordance when moving from rodent in vivo models to human tissue assays or clinical candidate benchmarking. Procurement of A 844606 is therefore advisable for studies where cross-species pharmacological consistency is a critical experimental design criterion.

α7 nAChR Subtype Selectivity

Given that A 844606 exhibits both α7 partial agonism and α3β4 antagonism, it serves as a dual-activity probe for dissecting the relative contributions of these two nAChR subtypes in native tissues where both are co-expressed [4]. Studies comparing A 844606 with α7-selective agonists lacking α3β4 antagonist activity (e.g., AR-R17779, PNU-282987) can help delineate the specific functional roles of α3β4 in autonomic signaling pathways, pain processing, or addiction neurobiology.

Application

Selection Property

Validation Focus

Neuronal α7 nAChR signaling studies

Native cell signaling activation potency context

ERK1/2 phosphorylation pathway‑response interpretation

Cross‑species α7 pharmacology

Human/rat ortholog functional consistency

Species‑model response comparability review

α7 nAChR PET radioligand development

Brain distribution volume and specific binding signal

PET tracer brain occupancy assay context

α7 nAChR subtype‑selectivity studies

α7/α4β2 selectivity profile

Subtype‑specific pharmacological effect confirmation

• [1] Toyohara J, Ishiwata K, Sakata M, et al. In vivo evaluation of α7 nicotinic acetylcholine receptor agonists [11C]A-582941 and [11C]A-844606 in mice and conscious monkeys. PLoS One. 2010;5(2):e8961. View Source
• [2] Briggs CA, Schrimpf MR, Anderson DJ, et al. α7 nicotinic acetylcholine receptor agonist properties of tilorone and related tricyclic analogues. Br J Pharmacol. 2008;153(5):1054-1061. View Source
• [3] Briggs CA, Schrimpf MR, Anderson DJ, et al. α7 nicotinic acetylcholine receptor agonist properties of tilorone and related tricyclic analogues. Br J Pharmacol. 2008;153(5):1054-1061. View Source
• [4] Briggs CA, Schrimpf MR, Anderson DJ, et al. α7 nicotinic acetylcholine receptor agonist properties of tilorone and related tricyclic analogues. Br J Pharmacol. 2008;153(5):1054-1061. View Source